Cas no 12033-29-3 (MOLYBDENUM TRISULFIDE)

• Product Name: MOLYBDENUM TRISULFIDE
• CAS No: 12033-29-3
• MF: MoS₃
• MW: 192.134998321533
• MDL: MFCD00014226
• CID: 86569
• PubChem ID: 82831
• Update Time: 2025-07-18

MOLYBDENUM TRISULFIDE Chemical and Physical Properties

Names and Identifiers

• MOLYBDENUM TRISULFIDE
• MOLYBDENUM(VI) SULFIDE
• Molybdenum(VI) sulfide dihydrate
• trithioxomolybdenum
• trithioxomolybdenum dihydrate
• DTXSID70893183
• MoS3
• tris(sulfanylidene)molybdenum
• Q4445858
• FT-0695349
• Molybdenum sulfide (MoS3)
• 12033-29-3
• DTXCID201323120

• MDL： MFCD00014226
• Inchi： 1S/Mo.3S
• InChI Key： TVWWSIKTCILRBF-UHFFFAOYSA-N
• SMILES： [Mo](=S)(=S)=S

Computed Properties

• Exact Mass: 223.84422
• Monoisotopic Mass: 193.82162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 96.3

Experimental Properties

• Color/Form: Black powder, odourless
• Density: g/cm3
• Melting Point: decomposes [CRC10]
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 63
• LogP: 1.94460
• Solubility: Slightly soluble in water.

MOLYBDENUM TRISULFIDE Security Information

• Signal Word：Warning
• TSCA：Yes
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Additional information on MOLYBDENUM TRISULFIDE

Molybdenum Trisulfide (CAS No. 12033-29-3): An Overview of Properties, Applications, and Recent Research

Molybdenum Trisulfide (MoS₂), with the CAS number 12033-29-3, is a versatile inorganic compound that has gained significant attention in various fields, including materials science, catalysis, and nanotechnology. This compound is known for its unique layered structure and excellent lubricating properties, making it a valuable material in numerous industrial applications.

Molybdenum Trisulfide is a transition metal dichalcogenide that belongs to the family of layered materials. Its structure consists of molybdenum atoms sandwiched between two layers of sulfur atoms, forming a hexagonal crystal lattice. This unique arrangement gives MoS₂ its characteristic properties, such as high thermal stability, low friction coefficient, and excellent chemical inertness.

In the field of materials science, Molybdenum Trisulfide has been extensively studied for its potential as a solid lubricant. Its low friction coefficient and high load-bearing capacity make it an ideal material for use in high-performance mechanical systems. Recent research has shown that MoS₂ can significantly reduce wear and tear in mechanical components, leading to increased efficiency and longevity of machinery.

Beyond its traditional applications as a lubricant, Molybdenum Trisulfide has also found new uses in advanced technologies. For instance, its two-dimensional (2D) form, known as monolayer MoS₂, has attracted considerable interest due to its exceptional electronic and optical properties. Monolayer MoS₂ exhibits a direct bandgap, making it a promising material for next-generation electronics and optoelectronics devices.

In the realm of catalysis, Molybdenum Trisulfide has shown remarkable activity in various chemical reactions. It is particularly effective as a catalyst for hydrogen evolution reactions (HER) and hydrodesulfurization (HDS) processes. Recent studies have demonstrated that MoS₂-based catalysts can achieve high catalytic efficiency with low overpotentials, making them attractive alternatives to traditional platinum-based catalysts.

Nanotechnology has further expanded the applications of Molybdenum Trisulfide. Nanoscale MoS₂ particles and nanosheets have been synthesized using various methods, including chemical vapor deposition (CVD) and exfoliation techniques. These nanostructures exhibit enhanced surface area and reactivity, which are beneficial for applications such as energy storage, gas sensing, and biomedical imaging.

In the context of energy storage, Molybdenum Trisulfide has been explored as an anode material for lithium-ion batteries (LIBs). Its high theoretical capacity and excellent cycling stability make it a promising candidate for improving the performance of LIBs. Recent research has focused on optimizing the synthesis methods and electrode design to enhance the electrochemical properties of MoS₂-based anodes.

The biomedical applications of Molybdenum Trisulfide are also emerging. Nanoscale MoS₂ particles have been investigated for their potential in drug delivery systems due to their biocompatibility and ability to carry therapeutic agents. Additionally, the photothermal properties of MoS₂ have been utilized in cancer therapy, where it can be used to generate heat upon exposure to near-infrared light, leading to localized tumor ablation.

In conclusion, Molybdenum Trisulfide (CAS No. 12033-29-3) is a multifaceted material with a wide range of applications across various fields. Its unique properties make it an essential component in industries such as lubrication, catalysis, nanotechnology, energy storage, and biomedicine. Ongoing research continues to uncover new possibilities and enhance the performance of this remarkable compound.